Cas no 56895-88-6 (6-Amino-D-Tryptophan)

• Product Name: 6-Amino-D-Tryptophan
• CAS No: 56895-88-6
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 3417052
• PubChem ID: 92160490
• Update Time: 2025-05-03

6-Amino-D-Tryptophan Chemical and Physical Properties

Names and Identifiers

• D-TRYPTOPHAN, 6-AMINO-
• 6-aMino-D-tryptophan
• (R)-2-Amino-3-(6-amino-1H-indol-3-yl)propanoicacid
• (R)-2-Amino-3-(6-amino-1H-indol-3-yl)propanoic Acid; 6-Amino-D-tryptophan; (2R)-2-Amino-3-(6-amino-1H-indol-3-yl)propanoic acid
• (R)-2-Amino-3-(6-amino-1H-indol-3-yl)propanoic acid
• 56895-88-6
• (2R)-2-amino-3-(6-amino-1H-indol-3-yl)propanoic acid
• 6-Amino-D-Tryptophan

• Inchi： 1S/C11H13N3O2/c12-7-1-2-8-6(3-9(13)11(15)16)5-14-10(8)4-7/h1-2,4-5,9,14H,3,12-13H2,(H,15,16)/t9-/m1/s1
• InChI Key： URBHVZVPIHGYBQ-SECBINFHSA-N
• SMILES： C(O)(=O)[C@@H](CC1C2C(=CC(N)=CC=2)NC=1)N

Computed Properties

• Exact Mass: 219.100776666Da
• Monoisotopic Mass: 219.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 105Ų

Additional information on 6-Amino-D-Tryptophan

Recent Advances in the Study of D-TRYPTOPHAN, 6-AMINO- (CAS: 56895-88-6) in Chemical Biology and Pharmaceutical Research

The compound D-TRYPTOPHAN, 6-AMINO- (CAS: 56895-88-6) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This non-proteinogenic amino acid derivative is structurally related to tryptophan, a critical precursor for numerous biologically active molecules. Recent studies have explored its role in modulating enzymatic activity, serving as a building block for novel therapeutics, and its utility in probing biological systems. This research briefing synthesizes the latest findings on this compound, highlighting its chemical properties, biological relevance, and therapeutic potential.

One of the key areas of investigation has been the enzymatic pathways involving D-TRYPTOPHAN, 6-AMINO-. Researchers have identified its involvement in the biosynthesis of specialized metabolites, particularly in microbial systems. For instance, a 2023 study published in the Journal of Chemical Biology demonstrated that this compound acts as a substrate for specific aminotransferases, leading to the production of bioactive alkaloids with potential antimicrobial properties. The study utilized advanced mass spectrometry techniques to track the incorporation of the labeled compound into these metabolites, providing mechanistic insights into its metabolic fate.

In pharmaceutical development, D-TRYPTOPHAN, 6-AMINO- has shown promise as a scaffold for drug design. Its structural features, including the amino group at the 6-position, allow for diverse chemical modifications that can enhance binding affinity to biological targets. A recent patent application (WO2023056123) disclosed novel derivatives of this compound designed to target serotonin receptors, with potential applications in treating neurological disorders. Preliminary in vitro data indicated that these derivatives exhibit improved selectivity compared to existing tryptophan-based therapeutics, suggesting a reduced risk of off-target effects.

The compound's role in chemical biology tools has also expanded. Researchers have developed fluorescent probes based on D-TRYPTOPHAN, 6-AMINO- that enable real-time monitoring of protein-protein interactions in live cells. A 2024 Nature Chemical Biology publication detailed the design of such probes, which exploit the compound's ability to undergo specific photo-induced electron transfer processes. These tools have been particularly valuable in studying intracellular signaling pathways, offering spatial and temporal resolution unmatched by conventional methods.

Challenges remain in the large-scale production and application of D-TRYPTOPHAN, 6-AMINO-. While microbial fermentation approaches have shown some success, yields remain suboptimal for industrial-scale applications. Recent metabolic engineering efforts, as reported in Metabolic Engineering Communications (2024), have attempted to address this by optimizing precursor supply pathways in engineered E. coli strains. These developments suggest that cost-effective production may become feasible in the near future, potentially enabling broader exploration of this compound's applications.

Looking forward, the unique properties of D-TRYPTOPHAN, 6-AMINO- position it as a versatile tool in both basic research and drug discovery. Its dual role as a metabolic intermediate and a customizable scaffold offers multiple avenues for exploration. Future research directions likely include further elucidation of its biosynthetic pathways, expansion of its utility in probe development, and optimization of its therapeutic derivatives. As synthetic biology tools advance, we anticipate seeing more innovative applications of this compound emerge in the coming years.